Cas no 56922-71-5 (3-Methyl-2-butenoic acid, propyl ester)

• Product Name: 3-Methyl-2-butenoic acid, propyl ester
• CAS No: 56922-71-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 946134
• PubChem ID: 530325
• Update Time: 2025-04-19

3-Methyl-2-butenoic acid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-butenoic acid, propyl ester
• 2-Butenoic acid, 3-methyl, propyl ester
• JLAVFLRQAWOKRL-UHFFFAOYSA-N
• DTXSID001037468
• AKOS017265436
• Propyl 3-methyl-2-butenoate #
• 56922-71-5
• SCHEMBL3120720
• Propyl 3-methyl-2-butenoate

• Inchi： 1S/C8H14O2/c1-4-5-10-8(9)6-7(2)3/h6H,4-5H2,1-3H3
• InChI Key： JLAVFLRQAWOKRL-UHFFFAOYSA-N
• SMILES： O(C(/C=C(\C)/C)=O)CCC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters